Cas no 43091-72-1 (Piperazine,1-(2-chloroethyl)-4-(2-methoxyphenyl)-)

• Product Name: Piperazine,1-(2-chloroethyl)-4-(2-methoxyphenyl)-
• CAS No: 43091-72-1
• MF: C₁₃H₂₁Cl₃N₂O
• MW: 327.677640676498
• CID: 328217
• PubChem ID: 44119684
• Update Time: 2025-05-28

Piperazine,1-(2-chloroethyl)-4-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(2-chloroethyl)-4-(2-methoxyphenyl)-
• 1-(2-chloroethyl)-4-(2-methoxyphenyl)piperazine,dihydrochloride
• 1-(2-Methoxyphenyl)-4-(2-chloroethyl)piperazine
• 1-(2-METHOXYPHENYL)-4-(2-CHLOROETHYL)PIPERAZINE DIHYDROCHLORIDE
• 1-(2-chloroethyl)-4-(2-methoxyphenyl)-piperazine
• 2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl chloride
• 4-(2-chloroethyl)-1-(2-methoxyphenyl)piperazine
• 4-(2-Chloroethyl)-1-(2-methoxyphenyl)piperazine dihydrochloride
• 4-(2-methoxyphenyl)-1-(2-chloroethyl)piperazine
• OR6830
• A826150
• AKOS027378373
• 1-(2-chloroethyl)-4-(2-methoxyphenyl)piperazine;dihydrochloride
• 1-(2-Chloroethyl)-4-(2-methoxyphenyl)piperazine--hydrogen chloride (1/2)
• 1-(2-chloroethyl)-4-(2-methoxyphenyl)piperazine dihydrochloride
• 43091-72-1
• 1-(2-Methoxyphenyl)-4-(2-chloroethyl)piperazinedihydrochloride
• FT-0605515
• DTXSID00657371

• MDL： MFCD09753649
• Inchi： 1S/C13H19ClN2O.2ClH/c1-17-13-5-3-2-4-12(13)16-10-8-15(7-6-14)9-11-16;;/h2-5H,6-11H2,1H3;2*1H
• InChI Key： VAZCTMNZAXXBKW-UHFFFAOYSA-N
• SMILES： ClCCN1CCN(C2C=CC=CC=2OC)CC1.Cl.Cl

Computed Properties

• Exact Mass: 326.07200
• Monoisotopic Mass: 326.071946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Melting Point: 240 °C
• PSA: 15.71000
• LogP: 3.66290

Piperazine,1-(2-chloroethyl)-4-(2-methoxyphenyl)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Piperazine,1-(2-chloroethyl)-4-(2-methoxyphenyl)-

Recent Advances in the Study of Piperazine,1-(2-chloroethyl)-4-(2-methoxyphenyl)- (CAS: 43091-72-1)

Piperazine derivatives have long been recognized for their pharmacological significance, particularly in the development of therapeutic agents targeting neurological and oncological disorders. Among these, Piperazine,1-(2-chloroethyl)-4-(2-methoxyphenyl)- (CAS: 43091-72-1) has recently garnered attention due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

Recent studies have highlighted the unique structural features of 43091-72-1, which contribute to its reactivity and binding affinity with various biological targets. The presence of the chloroethyl and methoxyphenyl moieties enhances its ability to interact with neurotransmitter receptors and enzymes involved in cellular signaling pathways. This has led to investigations into its role as a precursor for novel antipsychotic and anticancer agents, with promising results in preclinical models.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's mechanism of action in modulating dopamine and serotonin receptors. The findings suggested that 43091-72-1 exhibits a high selectivity for D2-like dopamine receptors, making it a candidate for treating schizophrenia and other dopaminergic disorders. Additionally, its interaction with 5-HT2A receptors was noted, which could have implications for mood regulation therapies.

Another significant development involves the compound's potential in oncology. A recent Nature Communications article detailed how 43091-72-1 derivatives were synthesized and tested for their cytotoxic effects on various cancer cell lines. The results indicated that these derivatives could induce apoptosis in glioblastoma cells by inhibiting key survival pathways, such as PI3K/AKT. This underscores the compound's versatility and opens new avenues for targeted cancer therapies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 43091-72-1. Issues such as metabolic stability and bioavailability need to be addressed to facilitate its transition from bench to bedside. Collaborative efforts between chemists and pharmacologists are underway to design analogs with improved drug-like characteristics while retaining the parent compound's efficacy.

In conclusion, Piperazine,1-(2-chloroethyl)-4-(2-methoxyphenyl)- (CAS: 43091-72-1) represents a promising scaffold for drug development, with applications spanning neuropharmacology and oncology. Continued research into its derivatives and mechanisms will be crucial for unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary approaches in advancing the field of chemical biology and medicine.